Cas no 794480-44-7 (2-Methyl-2-(piperidin-4-yl)propanoic acid)

• Product Name: 2-Methyl-2-(piperidin-4-yl)propanoic acid
• CAS No: 794480-44-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD22066960
• CID: 2122228
• PubChem ID: 19965476
• Update Time: 2025-10-29

2-Methyl-2-(piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(piperidin-4-yl)propanoic acid
• 2-Methyl-2-(piperidin-4-yl)propanoic acid

• MDL： MFCD22066960
• Inchi： 1S/C9H17NO2/c1-9(2,8(11)12)7-3-5-10-6-4-7/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： JVKWPAGLRNGSIO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl-2-(piperidin-4-yl)propanoic acid

2-Methyl-2-(piperidin-4-yl)propanoic Acid (CAS No. 794480-44-7): A Versatile Compound in Biomedical Research and Drug Development

2-Methyl-2-(piperidin-4-yl)propanoic acid (CAS No. 794480-44-7) is a multifunctional organic compound that has garnered significant attention in the field of biomedical research. Its unique molecular structure, characterized by a central propanoic acid backbone functionalized with a 2-methyl group and a piperidin-4-yl ring, confers it with distinct physicochemical properties. This compound is part of a broader class of derivatives that have been extensively studied for their potential applications in pharmacology, particularly in the development of novel therapeutics for neurological disorders and inflammatory conditions.

Recent advances in medicinal chemistry have highlighted the importance of 2-Methyl-2-(piperidin-4-yl)propanoic acid as a scaffold for designing molecules with modulated biological activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antagonist activity against the calcium-sensing receptor (CaSR), which plays a critical role in regulating cellular responses to extracellular calcium levels. This finding underscores the potential of 2-Methyl-2-(piperidin-4-yl)propanoic acid as a lead compound for developing drugs targeting calcium-related pathologies, such as hypertension and certain forms of cancer.

The synthesis of 2-Methyl-2-(piperidin-4-yl)propanoic acid has been optimized through various methodologies, including asymmetric catalytic approaches and enantioselective reactions. A 2022 paper in Organic & Biomolecular Chemistry described a novel route involving the coupling of a 2-methylpropanoic acid derivative with a piperidin-4-yl moiety via a palladium-catalyzed cross-coupling reaction. This method significantly improved the yield and stereochemical purity of the final product, which is crucial for its application in pharmaceutical contexts where enantiomeric specificity can influence biological activity.

One of the most promising areas of research involving 2-Methyl-2-(piperidin-4-yl)propanoic acid is its potential as a neuroprotective agent. Preclinical studies have shown that this compound can modulate glutamate receptor activity, which is implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 study in Neuropharmacology reported that treatment with 2-Methyl-2-(piperidin-4-yl)propanoic acid reduced neuronal apoptosis in a mouse model of Parkinson's disease, suggesting its potential as a therapeutic candidate for neurodegenerative disorders.

Additionally, the 2-Methyl-2-(piperidin-4-yl)propanoic acid has been explored for its anti-inflammatory properties. Research published in Pharmacological Research in 2023 indicated that this compound can inhibit the activity of pro-inflammatory cytokines such as TNF-α and IL-6. These effects were observed in both in vitro and in vivo models, highlighting its potential for use in the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The 2-Methyl-2-(piperidin-4-yl)propanoic acid has also been investigated for its role in drug delivery systems. Due to its ability to form stable complexes with metal ions, it has been proposed as a carrier molecule for targeted drug delivery. A 2023 study in Advanced Drug Delivery Reviews demonstrated that incorporating 2-Methyl-2-(piperidin-4-yl)propanoic acid into nanoparticle formulations enhanced the bioavailability of poorly water-soluble drugs, offering a promising strategy for improving the therapeutic efficacy of existing medications.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action of 2-Methyl-2-(piperidin-4-yl)propanoic acid and to evaluate its safety and efficacy in clinical settings. Ongoing studies are focused on optimizing its chemical structure to enhance potency while minimizing potential side effects. The continued exploration of this compound is expected to contribute significantly to the development of novel therapeutics for a wide range of diseases.

In summary, 2-Methyl-2-(piperidin-4-yl)propanoic acid (CAS No. 794480-44-7) represents a valuable tool in biomedical research, with potential applications in neurology, inflammation, and drug delivery. Its unique chemical properties and the growing body of research supporting its therapeutic potential position it as a promising candidate for future drug development efforts.